Cas no 33349-49-4 (Pyridine, 4-(2-methoxyphenoxy)-)

• Product Name: Pyridine, 4-(2-methoxyphenoxy)-
• CAS No: 33349-49-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 3942081
• Update Time: 2025-05-20

Pyridine, 4-(2-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2-methoxyphenoxy)-
• 4-(2-Methoxyphenoxy)pyridine

• Inchi： 1S/C12H11NO2/c1-14-11-4-2-3-5-12(11)15-10-6-8-13-9-7-10/h2-9H,1H3
• InChI Key： MDSGMVBCWGLRHA-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2=CC=CC=C2OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on Pyridine, 4-(2-methoxyphenoxy)-

Recent Advances in the Study of Pyridine, 4-(2-methoxyphenoxy)- (CAS: 33349-49-4) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 4-(2-methoxyphenoxy)- (CAS: 33349-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, as well as its promising pharmacological properties, including anti-inflammatory and anticancer activities.

One of the most notable advancements in the study of Pyridine, 4-(2-methoxyphenoxy)- is its application in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways, making them valuable candidates for further drug development. The compound's ability to modulate these pathways with high selectivity and low toxicity has been a focal point of recent investigations.

In addition to its kinase inhibitory properties, Pyridine, 4-(2-methoxyphenoxy)- has shown promise in the field of neuropharmacology. Studies have indicated that this compound can interact with neurotransmitter receptors, potentially offering therapeutic benefits for neurological disorders such as Parkinson's disease and depression. The precise mechanism of action is still under investigation, but preliminary data suggest that it may involve the modulation of dopaminergic and serotonergic systems.

The synthesis and optimization of Pyridine, 4-(2-methoxyphenoxy)- have also been areas of active research. Recent publications have described improved synthetic routes that enhance yield and purity, making the compound more accessible for further studies. These advancements are crucial for scaling up production and facilitating its incorporation into drug discovery pipelines. Furthermore, computational modeling studies have provided insights into the compound's structure-activity relationships, aiding in the design of more effective derivatives.

Despite these promising developments, challenges remain in the clinical translation of Pyridine, 4-(2-methoxyphenoxy)-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling subject for future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential.

In conclusion, Pyridine, 4-(2-methoxyphenoxy)- (CAS: 33349-49-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and potential applications in drug development underscore the importance of continued investigation. As research progresses, this compound may pave the way for new therapeutic strategies in oncology, neurology, and beyond.